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Compound of Interest

Compound Name: D-Ribose-13C-3

Cat. No.: B1161271 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides a detailed, step-by-step procedure for the proper disposal of

D-Ribose-13C-3, a non-hazardous, isotopically labeled sugar.

I. Understanding the Compound: Safety and
Classification
D-Ribose, in its natural and isotopically labeled forms like D-Ribose-13C-3, is not classified as

a hazardous substance according to the Globally Harmonized System (GHS) of Classification

and Labelling of Chemicals. Safety Data Sheets (SDS) for D-Ribose indicate that it is not

considered a hazardous waste. The presence of the stable carbon-13 isotope does not alter

the chemical properties of the molecule in a way that would render it hazardous.

However, it is crucial to handle all laboratory chemicals with care. Standard laboratory

practices, including the use of personal protective equipment (PPE) such as gloves and safety

glasses, should always be followed.

II. Quantitative Data Summary
While specific quantitative data for D-Ribose-13C-3 disposal is not applicable as it is non-

hazardous, the following table summarizes key safety and physical property information

derived from D-Ribose safety data sheets.
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Property Value Source

GHS Classification Not classified as hazardous [1]

Hazard Pictograms None required

Signal Word None required

Hazard Statements None required

Personal Protective Equipment
Gloves, Protective goggles,

Protective clothing
[1]

Extinguishing Media

Water spray, alcohol-resistant

foam, dry chemical, or carbon

dioxide

[1]

III. Step-by-Step Disposal Protocol
The disposal of D-Ribose-13C-3 should be conducted in accordance with all federal, state, and

local environmental regulations.[1] The following protocol provides a general guideline for its

proper disposal.

Step 1: Waste Characterization

Confirm that the waste contains only D-Ribose-13C-3 and is not mixed with any hazardous

substances. If the D-Ribose-13C-3 is in a solution, the solvent must be characterized to

determine the appropriate disposal route.

Step 2: Containerization

Place the solid D-Ribose-13C-3 waste in a clearly labeled, sealed container.

The label should include the full chemical name: "D-Ribose-13C-3".

For solutions, use a compatible, leak-proof container, and label it with the chemical name

and the solvent used.

Step 3: Segregation
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Segregate the D-Ribose-13C-3 waste from hazardous waste streams. It should be treated

as non-hazardous chemical waste. Do not mix it with other waste.

Step 4: Consultation and Disposal

Consult your institution's Environmental Health and Safety (EHS) office for specific guidance

on non-hazardous chemical waste disposal.

Depending on institutional and local regulations, options for disposal may include:

Disposal through a licensed professional waste disposal service.[1]

Collection by the institution's EHS for consolidation and disposal.

Important Considerations:

Empty Containers: Handle uncleaned, empty containers as you would the product itself.

They should be triple-rinsed with an appropriate solvent, and the rinsate collected for proper

disposal. Once decontaminated, the container can typically be disposed of as regular

laboratory glass or plastic waste.

Spills: In the event of a spill, sweep up the solid material and place it in a suitable container

for disposal.[2] Avoid generating dust. Ensure the area is then cleaned thoroughly.

IV. Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of D-Ribose-13C-
3.
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Caption: Disposal workflow for D-Ribose-13C-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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